Cas no 1807299-93-9 (Ethyl 3-cyano-5-mercapto-2-methoxybenzoate)

• Product Name: Ethyl 3-cyano-5-mercapto-2-methoxybenzoate
• CAS No: 1807299-93-9
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 4956625
• Update Time: 2025-06-23

Ethyl 3-cyano-5-mercapto-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-mercapto-2-methoxybenzoate

• Inchi： 1S/C11H11NO3S/c1-3-15-11(13)9-5-8(16)4-7(6-12)10(9)14-2/h4-5,16H,3H2,1-2H3
• InChI Key： PCRJAWZFJYLDTH-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(=C(C(=O)OCC)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 3-cyano-5-mercapto-2-methoxybenzoate

Ethyl 3-cyano-5-mercapto-2-methoxybenzoate (CAS No. 1807299-93-9): A Comprehensive Overview

Ethyl 3-cyano-5-mercapto-2-methoxybenzoate (CAS No. 1807299-93-9) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical probes. The intricate molecular architecture of Ethyl 3-cyano-5-mercapto-2-methoxybenzoate includes a benzoic acid derivative with substituents that enhance its reactivity and functional potential.

The chemical structure of this compound comprises a benzene ring substituted with a cyano group at the 3-position, a thiol group at the 5-position, and a methoxy group at the 2-position. The presence of these functional groups makes Ethyl 3-cyano-5-mercapto-2-methoxybenzoate a versatile intermediate in synthetic chemistry. The cyano group introduces a polar characteristic, enhancing solubility in polar solvents, while the thiol group provides a reactive site for further functionalization. The methoxy group contributes to the overall stability and electronic properties of the molecule.

In recent years, Ethyl 3-cyano-5-mercapto-2-methoxybenzoate has been explored in several cutting-edge research areas. One notable application is in the synthesis of bioactive molecules targeting neurological disorders. The compound's ability to interact with specific biological pathways has been investigated in preclinical studies, suggesting its potential as a precursor for developing new drugs. Researchers have leveraged its structural features to design molecules that can modulate neurotransmitter activity, offering hope for treatments against conditions such as Alzheimer's disease and Parkinson's disease.

Another area where Ethyl 3-cyano-5-mercapto-2-methoxybenzoate has shown promise is in cancer research. The compound's reactivity allows it to participate in various chemical reactions that can lead to the synthesis of novel anticancer agents. Studies have demonstrated its role in generating compounds that exhibit inhibitory effects on key enzymes involved in tumor growth and proliferation. The thiol group, in particular, has been highlighted for its ability to form disulfide bonds with other biomolecules, which is a critical mechanism in many cellular processes.

The pharmaceutical industry has also been interested in Ethyl 3-cyano-5-mercapto-2-methoxybenzoate for its potential as an intermediate in drug development. Its structural complexity allows for modifications that can fine-tune its pharmacological properties. Researchers have utilized computational methods to predict how different substitutions might affect the compound's bioavailability and target specificity. These studies have provided valuable insights into optimizing drug candidates for better therapeutic outcomes.

Beyond pharmaceutical applications, Ethyl 3-cyano-5-mercapto-2-methoxybenzoate has found utility in materials science. Its unique chemical properties make it suitable for developing advanced materials with specific functionalities. For instance, it has been used in the synthesis of polymers that exhibit enhanced stability and reactivity under various conditions. These materials are being explored for applications ranging from coatings to electronic components.

The synthesis of Ethyl 3-cyano-5-mercapto-2-methoxybenzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to achieve high yields and purity levels. Researchers have optimized protocols for introducing each substituent while minimizing side reactions. These advancements have not only improved the accessibility of the compound but also paved the way for further exploration of its derivatives.

In conclusion, Ethyl 3-cyano-5-mercapto-2-methoxybenzoate (CAS No. 1807299-93-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it invaluable in pharmaceutical research, cancer therapy, materials science, and beyond. As ongoing studies continue to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.